2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[[5-(4-ethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H21N3O4S2/c1-3-15-6-10-17(11-7-15)30(27,28)18-12-22-21(24-20(18)26)29-13-19(25)23-16-8-4-14(2)5-9-16/h4-12H,3,13H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key: GIHVLXOOOSEKTA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C21H21N3O4S2
• Molecular Weight: 443.5 g/mol

Description

The compound is an organic molecule with multiple functional groups, including a pyrimidine ring, a sulfanyl group, and an acetamide group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrimidine ring, the introduction of the sulfanyl group, and the attachment of the acetamide group. The exact synthesis process would depend on the specific reactions used and the order in which the functional groups are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring, a planar aromatic ring, would likely contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the sulfanyl group might be involved in redox reactions, while the acetamide group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be influenced by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could involve further studies to better understand its properties, potential applications, and mechanism of action. This could include in vitro and in vivo studies if the compound is being investigated for medicinal uses.